Cas no 80403-39-0 ( )

• Product name: &nbsp
• CAS No: 80403-39-0
• MF: C₁₄H₉ClN₄O
• MW: 284.700461149216
• CID: 985592
• PubChem ID: 336597

  Chemical and Physical Properties

Names and Identifiers

• 80403-39-0
• N-[(4-Chlorophenyl)(cyano)methylidene]pyridine-3-carbohydrazonic acid
• DTXSID401001219
•  

• Inchi： InChI=1S/C14H9ClN4O/c15-12-5-3-10(4-6-12)13(8-16)18-19-14(20)11-2-1-7-17-9-11/h1-7,9H,(H,19,20)
• InChI Key： RFVUSEWTTDIMHE-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)C(=O)NN=C(C#N)C2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 284.0464886g/mol
• Monoisotopic Mass: 284.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 78.1Ų